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Compound of Interest

Compound Name: 7-Fluoro-6-hydroxy-indan-1-one
Cat. No.: B8185080
Get Quote
\ J

Executive Summary & Chemical Profile

This guide outlines the critical disposal protocols for 7-Fluoro-6-hydroxy-indan-1-one, a
fluorinated bicyclic intermediate often utilized in pharmaceutical synthesis.

Unlike standard organic waste, this compound presents a dual-hazard profile: halogen content
(fluorine) and phenolic acidity. Improper disposal into non-halogenated streams can damage
catalytic oxidizers in downstream incineration plants due to hydrofluoric acid (HF) generation.
Furthermore, the phenolic hydroxyl group introduces pH-dependent solubility changes that can
cause unexpected precipitation and clogs in liquid waste lines.

Chemical Identity & Physical Properties[1][2]

e Chemical Class: Halogenated Aromatic Ketone / Phenol Derivative
¢ Molecular Formula: CoH7FO:2

+ Physical State: Solid (typically off-white to pale yellow powder)
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 Solubility: Soluble in polar organic solvents (DMSO, DMF, Methanol); sparingly soluble in
water (pH dependent).

Hazard Characterization (GHS)

Based on Structure-Activity Relationship (SAR) of fluorinated indanone analogs [1, 2].

Hazard Category H-Code Description
Acute Toxicity H302 Harmful if swallowed.
Skin Irritation H315 Causes skin irritation.[1][2][3]
o Causes serious eye irritation.

Eye Irritation H319

[1](3]

May cause respiratory
STOT-SE H335

irritation.[1][4]

i Strict Segregation Required:
Environmental ) ]
Fluorinated organic.[3][5]

Pre-Disposal Treatment & Segregation

Core Directive: The presence of the fluorine atom mandates that this waste be treated as
Halogenated Organic Waste.

A. Solid Waste (Pure Compound or Spill Cleanup)

¢ Container: High-density polyethylene (HDPE) wide-mouth jar.

e Labeling: Must carry the "Toxic" and "Irritant” pictograms. Label clearly as "Solid Waste:
Fluorinated Organic Intermediate.”

o Prohibited: Do not dispose of in biohazard bags or general trash.

B. Liquid Waste (Mother Liquors/Rinsates)[7]

o Solvent Compatibility: Ensure the carrier solvent is compatible with halogenated waste
streams (e.g., DCM, Chloroform). If dissolved in non-halogenated solvents (e.g., Acetone,
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Methanol), the entire mixture must effectively be downgraded to the Halogenated Waste

Stream.

e pH Warning: The 6-hydroxy group is weakly acidic (pKa ~8-10). Avoid mixing with highly
acidic waste streams (pH < 2), which may force the compound out of solution, creating

sludge.

Disposal Workflow (Decision Matrix)

The following logic gate ensures compliance with EPA RCRA regulations regarding
halogenated solvents (F-listed waste logic) and characteristic toxicity.
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Waste Generation:
7-Fluoro-6-hydroxy-indan-1-one

Determine Physical State

Solid Waste Liquid Waste
(Powder/Filter Cake) (Solution/Mother Liquor)

Does solvent contain
Halogens (DCM/CHCI3)?

Is it contaminated with
Oxidizers?

Perform Reductive Quench Solvent is Non-Halogenated
(Sodium Thiosulfate) (MeOH/Acetone)

race F content [Yes (Already Halogenated)

MANDATORY SEGREGATION:
Classify ENTIRE mix as
HALOGENATED WASTE

Pack in HDPE Jar
Label: TOXIC SOLID

Accumulate in Carboy
Label: HALOGENATED ORGANIC

Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated indanone waste. Note the critical step of
downgrading non-halogenated solvents to the halogenated stream due to the solute's fluorine
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content.

Detailed Operational Procedures
Protocol A: Solid Waste Packaging (Lab Pack)

Objective: Prepare solid waste for high-temperature incineration.

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and
N95 dust mask (if working outside a fume hood).

Collection: Sweep spilled powder or transfer expired solids into a clear, wide-mouth HDPE
jar.

Wetting (Optional): If the powder is extremely fine and prone to static dispersion, wet slightly
with mineral oil to suppress dust.

Labeling: Apply a hazardous waste label.
o Constituents: "7-Fluoro-6-hydroxy-indan-1-one (95%), Trace Filter Aid.”
o Hazards: Check "Toxic" and "Irritant."[1][6]

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers (e.g., nitric acid,
peroxides).

Protocol B: Liquid Waste Accumulation

Objective: Prevent contamination of non-halogenated fuel-blending streams.

Segregation:NEVER pour this compound into the "General Organic" or "Non-Halogenated"
red cans. Even if dissolved in Acetone, the Fluorine atom classifies the mixture as
halogenated for incineration purposes [3].

Container: Use polyethylene or glass carboys. Avoid metal containers if the solution is acidic,
as phenols can be corrosive to certain alloys over time.

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.
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e Secondary Containment: Ensure the carboy sits in a tray capable of holding 110% of the
container's volume.

Protocol C: Spill Cleanup (Emergency Response)

Scenario: 5g jar dropped on the floor.
 |solate: Evacuate the immediate area (radius of 10ft) to let dust settle.
e Protect: Don PPE including respiratory protection.

o Contain: Cover the spill with a solvent-dampened pad (using a high-flashpoint solvent like
heptane) to prevent dust generation.

o Clean: Scoop up the material and pads. Place into a dedicated solid waste jar.
e Wash: Wipe the surface with a mild detergent (pH 7-9) to solubilize residual phenol.
o Disposal: Label the cleanup debris as "Debris contaminated with Fluorinated Organics."

Regulatory & Safety Context (The "Why")
The Fluorine Factor

Standard organic waste is often disposed of via fuel blending (burning waste as fuel in cement
kilns). However, fluorinated compounds generate Hydrofluoric Acid (HF) upon combustion.

e Risk:[1][3][5] HF corrodes the refractory lining of standard kilns and is a severe atmospheric
pollutant.

e Solution: By segregating this into the Halogenated Stream, waste handlers route it to
specialized incinerators equipped with caustic scrubbers that neutralize HF gas [4].

Phenolic Stability

The 6-hydroxy group makes the indanone ring susceptible to electrophilic attack.

e Incompatibility: Do not mix with concentrated nitric acid or strong oxidizers. This can lead to
rapid nitration of the phenolic ring, generating heat and potentially explosive nitrophenolic
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byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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